2-bromo-N-((5-(furan-3-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 2-bromo-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]benzamide
• InChI: InChI=1S/C17H13BrN2O2/c18-16-4-2-1-3-15(16)17(21)20-9-12-7-14(10-19-8-12)13-5-6-22-11-13/h1-8,10-11H,9H2,(H,20,21)
• InChI Key: AMAUDQAAVVFZQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC(=CN=C2)C3=COC=C3)Br
• Molecular Formula: C17H13BrN2O2
• Molecular Weight: 357.2 g/mol

Description

This compound is a benzamide derivative, which is an organic compound containing a carboxamide group that is attached to a benzene ring. Benzamides and their derivatives are known to have a wide range of biological activities and are used in the synthesis of various pharmaceutical compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, benzamide derivatives are often synthesized through reactions involving carboxylic acids and amines. In some cases, boronic esters are used as building blocks in organic synthesis.

Chemical Reactions Analysis

Benzamide derivatives can undergo a variety of chemical reactions, depending on the other functional groups present in the molecule. For example, they can participate in reactions such as protodeboronation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Benzamides generally have a high melting point and are usually solid at room temperature.

Scientific Research Applications

Antibacterial Activity

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Antimicrobial Drugs

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Anti-ulcer Medication

. This makes furan derivatives, including the compound , potentially useful in the treatment of ulcers.

Diuretic Medication

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Muscle Relaxant

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Anti-protozoal Medication

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Antiviral, Anti-inflammatory, and Anticancer Medication

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Synthesis of Other Compounds

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Mechanism of Action

The mechanism of action would depend on the specific biological or chemical activity of the compound. For example, some benzamide derivatives have been studied for their anti-tubercular activity.

Future Directions

Research into benzamide derivatives and similar compounds is ongoing, with many potential applications in pharmaceuticals and organic synthesis. Further study could reveal more about the properties and potential uses of this specific compound.